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Compound of Interest

Compound Name: L-Perillaldehyde

Cat. No.: B192075 Get Quote

Essential Safety and Handling Guide for L-
Perillaldehyde
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling L-Perillaldehyde in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure safe and compliant

handling of this chemical.

Hazard Identification and Personal Protective
Equipment (PPE)
L-Perillaldehyde is classified as a hazardous chemical that can cause skin irritation, serious

eye irritation, and potential respiratory irritation[1][2]. Adherence to proper PPE guidelines is

mandatory to minimize exposure and ensure personal safety.

Recommended Personal Protective Equipment (PPE)
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Protection Type Recommended Equipment Rationale

Eye/Face Protection

Safety glasses with side-

shields (conforming to EN166)

or tightly sealed safety

goggles. A face shield is

recommended when there is a

risk of splashing[3][4].

Protects against splashes and

vapors that can cause serious

eye irritation.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber). Lab coat

or chemical-resistant suit.

Prevents skin contact, which

can cause irritation.

Respiratory Protection

Use in a well-ventilated area. If

ventilation is inadequate or for

spill cleanup, use a NIOSH-

approved respirator with an

organic vapor cartridge or a

self-contained breathing

apparatus (SCBA).

Protects against inhalation of

vapors or mists that may cause

respiratory tract irritation.

Footwear
Closed-toe, chemical-resistant

safety footwear.
Protects feet from spills.

Physical and Chemical Properties
Understanding the properties of L-Perillaldehyde is crucial for safe handling and storage.
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Property Value

Molecular Formula C₁₀H₁₄O

Molecular Weight 150.22 g/mol

Appearance Colorless to pale yellow oily liquid

Odor
Cinnamaldehyde-like aroma with an oily peanut

flavor.

Boiling Point 235-238 °C at 760 mmHg

Melting Point < 25 °C

Flash Point 93.33 - 95.6 °C

Density 0.940 - 1.002 g/cm³ at 20-25 °C

Solubility

Insoluble in water; Soluble in ethanol,

chloroform, benzene, and other organic

solvents.

Vapor Pressure 0.0434 mmHg at 25°C

Step-by-Step Handling and Storage Procedures
Preparation:

Review Safety Data Sheet (SDS): Before handling, thoroughly read the L-Perillaldehyde
SDS.

Ensure Proper Ventilation: Work in a well-ventilated area, preferably a chemical fume hood.

Assemble PPE: Put on all required personal protective equipment as detailed in the table

above.

Prepare Workspace: Ensure the work area is clean and uncluttered. Have spill cleanup

materials readily available.

Handling:
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Grounding: Use non-sparking tools and take precautionary measures against static

discharge. Ground and bond containers when transferring material.

Avoid Contact: Do not get in eyes, on skin, or on clothing. Avoid breathing vapors or mist.

Dispensing: When transferring, pour slowly to minimize splashing. Use a funnel where

appropriate.

Heating: Keep away from heat, sparks, and open flames.

Storage:

Container: Keep the container tightly closed in a dry and well-ventilated place.

Conditions: Store in a cool place. For long-term stability, some suppliers recommend storing

under an inert atmosphere.

Incompatibilities: Store away from strong oxidizing agents.

Emergency and Disposal Plans
Emergency Procedures: First Aid
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Exposure Route First Aid Measures

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, including under the eyelids.

Seek immediate medical attention.

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes. Remove

contaminated clothing. If skin irritation persists,

consult a physician.

Inhalation

Move the person to fresh air. If breathing is

difficult or stops, provide artificial respiration.

Seek medical attention.

Ingestion

Clean mouth with water and drink plenty of

water afterward. Do not induce vomiting. Call a

physician or poison control center immediately.

Spill Response:

Evacuate personnel from the immediate area.

Ensure adequate ventilation.

Wearing full PPE, contain the spill using an inert absorbent material (e.g., sand, vermiculite).

Collect the absorbed material into a suitable, closed container for disposal.

Prevent the spill from entering drains or waterways.

Disposal Plan:

All waste, including contaminated absorbent material and empty containers, must be

disposed of as hazardous waste.

Disposal must be conducted in accordance with all federal, state, and local environmental

regulations.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b192075?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Do not dispose of L-Perillaldehyde with household garbage or allow it to reach the sewage

system. Contact a licensed professional waste disposal service.

Workflow for Handling and Disposal
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Caption: Workflow for safe handling and disposal of L-Perillaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. Perillaldehyde, (-)- | C10H14O | CID 2724159 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. Page loading... [guidechem.com]

4. UNIT 7: Personal Protective Equipment [cms.ctahr.hawaii.edu]

To cite this document: BenchChem. [Personal protective equipment for handling L-
Perillaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b192075#personal-protective-equipment-for-handling-
l-perillaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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